Cas no 2171803-71-5 (2-cyclopropylcyclohexane-1-sulfonyl fluoride)

• Product Name: 2-cyclopropylcyclohexane-1-sulfonyl fluoride
• CAS No: 2171803-71-5
• MF: C₉H₁₅FO₂S
• MW: 206.277605295181
• CID: 6615358
• PubChem ID: 165733521
• Update Time: 2025-05-20

2-cyclopropylcyclohexane-1-sulfonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropylcyclohexane-1-sulfonyl fluoride
• EN300-1451038
• 2171803-71-5

• Inchi： 1S/C9H15FO2S/c10-13(11,12)9-4-2-1-3-8(9)7-5-6-7/h7-9H,1-6H2
• InChI Key： PEUQWYUBBNGDSO-UHFFFAOYSA-N
• SMILES： S(C1CCCCC1C1CC1)(=O)(=O)F

Computed Properties

• Exact Mass: 206.07767905g/mol
• Monoisotopic Mass: 206.07767905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-cyclopropylcyclohexane-1-sulfonyl fluoride

Comprehensive Overview of 2-Cyclopropylcyclohexane-1-sulfonyl Fluoride (CAS No. 2171803-71-5): Properties, Applications, and Innovations

The compound 2-cyclopropylcyclohexane-1-sulfonyl fluoride (CAS No. 2171803-71-5) has garnered significant attention in recent years due to its unique structural features and versatile applications in organic synthesis and pharmaceutical research. As a sulfonyl fluoride derivative, it belongs to a class of compounds widely recognized for their role in click chemistry and proteome profiling, aligning with the growing demand for highly selective chemical probes in drug discovery. Its cyclopropyl-cyclohexane hybrid scaffold further enhances its potential as a building block for bioactive molecules, addressing modern challenges in fragment-based drug design.

Recent trends in AI-driven molecular modeling and sustainable chemistry have amplified interest in 2171803-71-5. Researchers frequently search for terms like "sulfonyl fluorides in covalent inhibitors" or "cyclopropyl cyclohexane derivatives," reflecting its relevance in targeted protein degradation (TPD) and covalent drug discovery. The compound’s fluorosulfate group enables efficient ligand-protein interactions, making it a candidate for kinase inhibitor development—a hot topic in oncology research.

From a synthetic perspective, 2-cyclopropylcyclohexane-1-sulfonyl fluoride exemplifies advancements in stereoselective synthesis. Its strained cyclopropane ring introduces conformational rigidity, while the sulfonyl fluoride moiety offers reactivity toward nucleophiles—a combination exploited in late-stage functionalization strategies. This aligns with the industry’s shift toward modular synthesis, where users often query "how to incorporate sulfonyl fluorides into scaffolds" or "applications of cyclohexane sulfonyl fluorides."

Environmental and regulatory considerations also shape discussions around CAS No. 2171803-71-5. Unlike traditional sulfonyl chlorides, its fluoride variant generates fewer byproducts, resonating with green chemistry principles. Searches for "biocompatible sulfonylating agents" highlight this advantage, particularly in peptide modification and bioconjugation—areas pivotal for antibody-drug conjugates (ADCs) development.

In material science, the compound’s thermal stability and solubility profile make it suitable for polymeric additives and surface modification applications. Queries like "sulfonyl fluorides in polymer chemistry" underscore its cross-disciplinary utility. Additionally, its hydrogen-bond acceptor capacity is leveraged in crystal engineering, addressing demands for tailored supramolecular architectures.

Future prospects for 2-cyclopropylcyclohexane-1-sulfonyl fluoride include expanding its role in photopharmacology—a field exploring light-activated drugs. Its photo-stable sulfonyl group could enable spatiotemporal control in therapeutic systems, a topic gaining traction in precision medicine forums. As synthetic methodologies evolve, this compound is poised to bridge gaps between small-molecule libraries and biologics, answering frequent searches on "hybrid pharmacophore design."

To summarize, 2171803-71-5 represents a convergence of structural innovation and functional adaptability. Its integration into high-throughput screening platforms and catalytic asymmetric synthesis workflows will likely dominate future research, driven by its balance of reactivity and stability—an answer to the recurring question: "why are sulfonyl fluorides pivotal in modern chemistry?"